Cas no 2229237-86-7 (tert-butyl N-2-(2-amino-3-hydroxypropyl)-5-(trifluoromethyl)phenylcarbamate)

• Product Name: tert-butyl N-2-(2-amino-3-hydroxypropyl)-5-(trifluoromethyl)phenylcarbamate
• CAS No: 2229237-86-7
• MF: C₁₅H₂₁F₃N₂O₃
• MW: 334.334054708481
• CID: 5859664
• PubChem ID: 165783135
• Update Time: 2025-06-09

tert-butyl N-2-(2-amino-3-hydroxypropyl)-5-(trifluoromethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(2-amino-3-hydroxypropyl)-5-(trifluoromethyl)phenylcarbamate
• tert-butyl N-[2-(2-amino-3-hydroxypropyl)-5-(trifluoromethyl)phenyl]carbamate
• EN300-1900062
• 2229237-86-7

• Inchi： 1S/C15H21F3N2O3/c1-14(2,3)23-13(22)20-12-7-10(15(16,17)18)5-4-9(12)6-11(19)8-21/h4-5,7,11,21H,6,8,19H2,1-3H3,(H,20,22)
• InChI Key： QTHYFTBQSGVJME-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)NC(=O)OC(C)(C)C)CC(CO)N)(F)F

Computed Properties

• Exact Mass: 334.15042702g/mol
• Monoisotopic Mass: 334.15042702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-2-(2-amino-3-hydroxypropyl)-5-(trifluoromethyl)phenylcarbamate

tert-butyl N-2-(2-amino-3-hydroxypropyl)-5-(trifluoromethyl)phenylcarbamate (CAS No. 2229237-86-7): A Comprehensive Overview

tert-butyl N-2-(2-amino-3-hydroxypropyl)-5-(trifluoromethyl)phenylcarbamate (CAS No. 2229237-86-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as TBAP-TFMPC, is characterized by its unique structural features, including a tert-butyl group, an amino-hydroxypropyl moiety, and a trifluoromethyl-substituted phenyl ring. These structural elements contribute to its potential therapeutic applications and biological activities.

The tert-butyl group in TBAP-TFMPC is known for its steric hindrance and stability, which can enhance the compound's pharmacokinetic properties. The amino-hydroxypropyl moiety introduces both hydrophilic and nucleophilic functionalities, which can facilitate interactions with biological targets. The trifluoromethyl-substituted phenyl ring imparts lipophilicity and metabolic stability, making the compound a promising candidate for drug development.

Recent studies have explored the potential of TBAP-TFMPC in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Research has shown that TBAP-TFMPC can modulate key signaling pathways involved in neuronal protection and neuroinflammation. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that TBAP-TFMPC effectively inhibits the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease, and reduces oxidative stress in neuronal cells.

In addition to its neuroprotective properties, TBAP-TFMPC has been investigated for its anti-inflammatory effects. Inflammatory responses play a crucial role in the pathogenesis of many diseases, including cardiovascular disorders and autoimmune conditions. Preclinical studies have shown that TBAP-TFMPC can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation and tissue damage. These findings suggest that TBAP-TFMPC may have broad therapeutic applications beyond neurodegenerative diseases.

The pharmacokinetic profile of TBAP-TFMPC has also been extensively studied. Its tert-butyl group enhances solubility and bioavailability, while the trifluoromethyl-substituted phenyl ring improves metabolic stability. These properties make TBAP-TFMPC suitable for oral administration and long-term therapy. Clinical trials are currently underway to evaluate the safety and efficacy of TBAP-TFMPC in human subjects.

From a synthetic chemistry perspective, the preparation of TBAP-TFMPC involves multi-step reactions that require precise control over reaction conditions. The synthesis typically starts with the formation of the amino-hydroxypropyl moiety through nucleophilic substitution reactions, followed by coupling with the trifluoromethyl-substituted phenyl ring using carbodiimide coupling agents. The final step involves tert-butylation to introduce the tert-butyl group. Optimizing these synthetic steps is crucial for achieving high yields and purity levels.

In conclusion, tert-butyl N-2-(2-amino-3-hydroxypropyl)-5-(trifluoromethyl)phenylcarbamate (CAS No. 2229237-86-7) is a promising compound with diverse therapeutic potential. Its unique structural features and biological activities make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, TBAP-TFMPC holds significant promise for addressing unmet medical needs.